Cas no 220714-27-2 (2,2,3,5,5-Pentamethyloxolan-3-amine)

• Product Name: 2,2,3,5,5-Pentamethyloxolan-3-amine
• CAS No: 220714-27-2
• MF: C₉H₁₉NO
• MW: 157.253262758255
• MDL: MFCD20703400
• CID: 5613014
• PubChem ID: 129934290
• Update Time: 2025-10-31

2,2,3,5,5-Pentamethyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-330261
• 220714-27-2
• 2,2,3,5,5-PENTAMETHYLOXOLAN-3-AMINE
• 3-Furanamine, tetrahydro-2,2,3,5,5-pentamethyl-
• 2,2,3,5,5-Pentamethyloxolan-3-amine

• MDL： MFCD20703400
• Inchi： 1S/C9H19NO/c1-7(2)6-9(5,10)8(3,4)11-7/h6,10H2,1-5H3
• InChI Key： YKBGXCTYENWBDV-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C)(C1(C)C)N

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.861±0.06 g/cm3(Predicted)
• Boiling Point: 179.7±33.0 °C(Predicted)
• pka: 9.96±0.60(Predicted)

Additional information on 2,2,3,5,5-Pentamethyloxolan-3-amine

Recent Advances in the Study of 2,2,3,5,5-Pentamethyloxolan-3-amine (CAS: 220714-27-2): A Comprehensive Research Brief

The compound 2,2,3,5,5-Pentamethyloxolan-3-amine (CAS: 220714-27-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an in-depth analysis of the latest studies focusing on this compound, highlighting its synthesis, biological activity, and potential applications in drug development.

Recent literature reveals that 2,2,3,5,5-Pentamethyloxolan-3-amine is a structurally complex molecule characterized by its oxolane ring and multiple methyl substituents. Its synthesis typically involves multi-step organic reactions, with recent advancements focusing on optimizing yield and purity. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the compound's structure and assess its purity, which is critical for subsequent biological evaluations.

In terms of biological activity, preliminary studies suggest that 2,2,3,5,5-Pentamethyloxolan-3-amine exhibits notable interactions with specific protein targets, including enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a modulator of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings position the compound as a potential candidate for developing novel anti-inflammatory agents, although further in vivo studies are required to validate its efficacy and safety.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. A recent preprint on bioRxiv reported that 2,2,3,5,5-Pentamethyloxolan-3-amine showed affinity for GABA_A receptors in vitro, suggesting possible applications in anxiety or epilepsy treatment. However, the study also noted challenges related to blood-brain barrier permeability, which will need to be addressed in future research.

From a pharmaceutical development perspective, the physicochemical properties of 2,2,3,5,5-Pentamethyloxolan-3-amine, such as its solubility and stability, have been investigated to assess its suitability as a drug candidate. Computational modeling studies have provided insights into its pharmacokinetic profile, predicting moderate oral bioavailability but highlighting the need for formulation optimization to enhance its therapeutic potential.

In conclusion, 2,2,3,5,5-Pentamethyloxolan-3-amine represents a promising scaffold for drug discovery, with emerging evidence supporting its biological activity across multiple therapeutic areas. While current research is still in the early stages, the compound's unique structure and functional groups offer ample opportunities for medicinal chemistry optimization. Future studies should focus on elucidating its mechanism of action, improving its drug-like properties, and evaluating its efficacy in relevant disease models.